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Compound of Interest

Compound Name: Diphenyl suberate

Cat. No.: B091242

Diphenyl Suberate: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the available scientific information on
Diphenyl suberate. Due to the limited specific data on this compound in publicly accessible
literature, this document focuses on its fundamental physicochemical properties and places it
within the broader context of related chemical syntheses.

Core Physicochemical Data

The fundamental properties of Diphenyl suberate are summarized below. This information is
crucial for its identification and use in experimental settings.

Property Value Reference
CAS Number 16868-07-8 [1]
Molecular Formula C20H2204

Molecular Weight 326.4 g/mol [1]

IUPAC Name diphenyl octanedioate [1]

Synthesis of Diphenyl Suberate
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While specific experimental protocols for the synthesis of Diphenyl suberate are not detailed
in the available literature, a general methodology for the synthesis of phenyl esters from
carboxylic acids can be adapted. One such common method is the direct esterification of a
carboxylic acid with phenol.[1]

General Experimental Protocol: Base-Catalyzed
Esterification

A plausible route for the synthesis of Diphenyl suberate (diphenyl octanedioate) is the
reaction of suberic acid with phenol. A general protocol for the base-catalyzed synthesis of
phenyl esters from carboxylic acids using diphenyl carbonate is described as follows:

Phenyl esters can be synthesized in moderate to high yields by reacting aliphatic and aromatic
carboxylic acids with one equivalent of diphenyl carbonate.[2] This reaction is conducted in the
presence of catalytic amounts of tertiary amine bases, such as DBU (1,8-
Diazabicyclo[5.4.0Jundec-7-ene), TBD (1,5,7-Triazabicyclo[4.4.0]dec-5-ene), or DMAP (4-
Dimethylaminopyridine), under neat conditions at elevated temperatures (above 100 °C).[2]

A Conceptual Workflow for Phenyl Ester Synthesis
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Caption: Conceptual workflow for the synthesis of Diphenyl suberate via esterification.

Biological Activity and Signaling Pathways

Extensive searches of scientific literature did not yield specific information regarding the
biological activity, mechanism of action, or any associated signaling pathways for Diphenyl
suberate. Research has been conducted on a wide array of other diphenyl derivatives, some
of which exhibit biological activities such as anticancer, antioxidant, and antimicrobial effects.
However, it is crucial to note that these findings are not directly applicable to Diphenyl
suberate, and its biological profile remains to be elucidated through future research.
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Future Research Directions

Current research is actively exploring analogues of diphenyl suberate to modulate its
properties for specific applications.[1] Investigations into diesters of suberic acid with different
alcohols are being conducted to understand the impact of the ester group on thermal properties
for potential use as phase change materials.[1] Furthermore, the synthesis of suberic acid
derivatives containing other functional groups is being pursued to create new building blocks
for various applications.[1] The primary research objectives for Diphenyl suberate itself are to
understand how the phenyl groups influence the compound's properties, such as thermal
stability, solubility, and reactivity, compared to its aliphatic diester counterparts.[1] This
foundational knowledge is essential for identifying potential uses for this compound in areas

like organic synthesis and polymer chemistry.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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